Cas no 919005-54-2 (Butanoic acid, 2,2,3,3,4,4-hexafluoro-4-(1,1,2,2,2-pentafluoroethoxy)-)
919005-54-2 structure
Product Name:Butanoic acid, 2,2,3,3,4,4-hexafluoro-4-(1,1,2,2,2-pentafluoroethoxy)-
CAS No:919005-54-2
MF:C6HF11O3
MW:330.052780866623
CID:767191
PubChem ID:71425830
Update Time:2025-04-19
Butanoic acid, 2,2,3,3,4,4-hexafluoro-4-(1,1,2,2,2-pentafluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,2,3,3,4,4-hexafluoro-4-(1,1,2,2,2-pentafluoroethoxy)-
- 2,2,3,3,4,4-hexafluoro-4-(1,1,2,2,2-pentafluoroethoxy)butanoic acid
- 919005-54-2
- Perfluoroethoxypropyl carboxylic acid
- DTXSID60844609
- 2,2,3,3,4,4-Hexafluoro-4-(pentafluoroethoxy)butanoic acid
- SCHEMBL23610940
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- Inchi: 1S/C6HF11O3/c7-2(8,1(18)19)3(9,10)5(14,15)20-6(16,17)4(11,12)13/h(H,18,19)
- InChI Key: YUBDPGKNGXILBQ-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)O)(F)F)(C(OC(C(F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 329.97500367g/mol
- Monoisotopic Mass: 329.97500367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.5Ų
Butanoic acid, 2,2,3,3,4,4-hexafluoro-4-(1,1,2,2,2-pentafluoroethoxy)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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